6-[2-(3,4-dimethoxyphenyl)ethyl]-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-[2-(3,4-dimethoxyphenyl)ethyl]-3-propan-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H20N4O2S/c1-10(2)15-17-18-16-20(15)19-14(23-16)8-6-11-5-7-12(21-3)13(9-11)22-4/h5,7,9-10H,6,8H2,1-4H3
• InChI Key: ZMHCGXQVEYJLSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C2N1N=C(S2)CCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C16H20N4O2S
• Molecular Weight: 332.4 g/mol

Description

The compound “6-[2-(3,4-dimethoxyphenyl)ethyl]-3-isopropyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole” belongs to a class of compounds known as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines. These compounds are heterocyclic and are of prime importance due to their extensive therapeutic uses. They are often used as synthetic intermediates and promising pharmaceuticals.

Synthesis Analysis

While specific synthesis methods for this compound were not found, general synthetic approaches for the synthesis of triazolothiadiazine and its derivatives have been reported. These methods often involve aromatic nucleophilic substitution.

Molecular Structure Analysis

The structure of this compound would be expected to include a five-membered triazole ring fused with a six-membered thiadiazine ring. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Future Directions

Future research could focus on further exploration of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazines as antimicrobial agents. In addition, in silico pharmacokinetic and molecular modeling studies could be useful for the rational design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases.